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Compound of Interest

Compound Name: cis-Aconitic acid

Cat. No.: B032068 Get Quote

Essential Safety and Handling Guide for cis-Aconitic
Acid
For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides immediate and essential safety information for

handling cis-Aconitic acid, with a focus on personal protective equipment (PPE), operational

procedures, and disposal.

Chemical Identifier:

Name: cis-Aconitic acid

CAS Number: 585-84-2

Physical Form: White, solid powder[1]

Hazard Identification and Personal Protective Equipment
(PPE)
cis-Aconitic acid presents several hazards that necessitate the use of appropriate personal

protective equipment. The primary hazards include skin irritation, serious eye irritation, and

potential respiratory irritation.[2][3] One source suggests it is suspected of causing cancer,

though this is not consistently reported across all safety data sheets.[2]
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To mitigate these risks, the following PPE is required. Always consult your institution's specific

safety protocols and the material's Safety Data Sheet (SDS) before handling.

Summary of Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment Rationale & Best Practices

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved chemical

safety goggles.[4]

Required to prevent eye

contact which can cause

serious irritation.[2][3] If

splashing is possible, chemical

goggles are recommended.[5]

Hand Protection
Compatible, chemical-resistant

gloves.

Essential to prevent skin

contact, as cis-Aconitic acid

can cause skin irritation.[2][3]

Gloves must be inspected

before use and removed using

the proper technique to avoid

skin contact with the outer

surface of the glove.[4]

Respiratory Protection

A dust respirator or a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Necessary when handling the

powder to avoid inhalation,

which may cause respiratory

irritation.[5] Use in a well-

ventilated area or under a

chemical fume hood is also

recommended.[4][5]

Skin and Body Protection

Laboratory coat and

appropriate protective clothing

to prevent skin exposure. In

some cases, impervious

clothing may be necessary.[4]

[5]

Protects skin from accidental

contact with the chemical.[5]

Standard Handling and Operational Protocol
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Engineering Controls:

Whenever possible, handle cis-Aconitic acid in a laboratory fume hood to minimize

inhalation exposure.[5]

Ensure adequate general or local exhaust ventilation to keep airborne concentrations low.[4]

[5]

A safety shower and eye wash station should be readily available in the work area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Read and

understand the Safety Data Sheet (SDS).

Dispensing: Avoid creating dust when weighing or transferring the solid material.[2][4]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[4][5] Do not breathe in the

dust.[4]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[4][5] Contaminated clothing should be removed and washed before reuse.[5]

Spill, Storage, and Disposal Plans
Accidental Release Measures:

Evacuate: Evacuate personnel from the immediate area.[4]

Ventilate: Ensure adequate ventilation of the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[4]

Clean-up: For small spills, sweep up the solid material, avoiding dust formation, and place it

into a suitable, closed container for disposal.[2][4][5]

Storage:
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Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed.[2][4]

The recommended storage temperature is -20°C.[2]

Disposal:

Dispose of unused product and contaminated packaging as hazardous waste.

Consult with a licensed disposal company.[6] The material may be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator.[6]

Visual Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when handling cis-Aconitic acid.
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Hazard Assessment

PPE Selection
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Caption: PPE selection workflow for handling cis-Aconitic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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